![molecular formula C16H19ClN2O2S B4088138 4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamide](/img/structure/B4088138.png)
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamide
Overview
Description
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamide, also known as Sulfamethoxazole, is an antibiotic commonly used in the treatment of bacterial infections. This compound belongs to the sulfonamide class of antibiotics, which are known for their broad-spectrum activity against a wide range of bacteria.
Mechanism of Action
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamidezole works by inhibiting the synthesis of folic acid, which is essential for bacterial growth and replication. By blocking this pathway, sulfamethoxazole effectively kills the bacteria and prevents the infection from spreading.
Biochemical and Physiological Effects:
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamidezole has been shown to have a number of biochemical and physiological effects, including the inhibition of folic acid synthesis, the disruption of bacterial cell wall synthesis, and the inhibition of bacterial protein synthesis. It has also been shown to have some immunomodulatory effects, although the exact mechanisms are not well understood.
Advantages and Limitations for Lab Experiments
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamidezole is widely used in laboratory experiments due to its broad-spectrum activity and relatively low toxicity. However, it is important to note that sulfamethoxazole can have variable activity against different bacterial strains, and its efficacy may be reduced in the presence of certain enzymes or other compounds.
Future Directions
There are a number of potential future directions for research on sulfamethoxazole, including the development of new and more effective antibiotics, the study of its immunomodulatory effects, and the exploration of its potential use in treating other types of infections, such as viral infections. Additionally, there is ongoing research into the mechanisms of bacterial resistance to sulfamethoxazole and other antibiotics, with the goal of developing new strategies for combating antibiotic-resistant infections.
Scientific Research Applications
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamidezole has been extensively studied for its antibacterial properties and has been shown to be effective against a wide range of bacterial infections, including urinary tract infections, respiratory tract infections, and skin infections. It is often used in combination with another antibiotic, trimethoprim, to increase its efficacy.
properties
IUPAC Name |
4-chloro-N-[2-(dimethylamino)-2-phenylethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O2S/c1-19(2)16(13-6-4-3-5-7-13)12-18-22(20,21)15-10-8-14(17)9-11-15/h3-11,16,18H,12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXFLGWVLMQTFPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNS(=O)(=O)C1=CC=C(C=C1)Cl)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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